(1R,3R)-11,14-Dihydroxy-16-(hydroxymethyl)-13-methoxy-12,20-dimethyl-5-oxa-8,17,20-triazahexacyclo[15.3.1.03,19.04,8.09,18.010,15]henicosa-10(15),11,13-triene-21-carbonitrile
(1R,3R)-11,14-Dihydroxy-16-(hydroxymethyl)-13-methoxy-12,20-dimethyl-5-oxa-8,17,20-triazahexacyclo[15.3.1.03,19.04,8.09,18.010,15]henicosa-10(15),11,13-triene-21-carbonitrile
Brand Name:
Vulcanchem
CAS No.:
152075-38-2
VCID:
VC0232629
InChI:
InChI=1S/C22H28N4O5/c1-9-19(28)15-14(20(29)21(9)30-3)13(8-27)26-12(7-23)11-6-10-16(24(11)2)18(26)17(15)25-4-5-31-22(10)25/h10-13,16-18,22,27-29H,4-6,8H2,1-3H3/t10-,11-,12?,13?,16?,17?,18?,22?/m1/s1
SMILES:
CC1=C(C2=C(C(N3C(C4CC5C(C3C2N6C5OCC6)N4C)C#N)CO)C(=C1OC)O)O
Molecular Formula:
C22H28N4O5
Molecular Weight:
428.5 g/mol
(1R,3R)-11,14-Dihydroxy-16-(hydroxymethyl)-13-methoxy-12,20-dimethyl-5-oxa-8,17,20-triazahexacyclo[15.3.1.03,19.04,8.09,18.010,15]henicosa-10(15),11,13-triene-21-carbonitrile
CAS No.: 152075-38-2
Main Products
VCID: VC0232629
Molecular Formula: C22H28N4O5
Molecular Weight: 428.5 g/mol
![(1R,3R)-11,14-Dihydroxy-16-(hydroxymethyl)-13-methoxy-12,20-dimethyl-5-oxa-8,17,20-triazahexacyclo[15.3.1.03,19.04,8.09,18.010,15]henicosa-10(15),11,13-triene-21-carbonitrile - 152075-38-2](/images/no_structure.jpg)
| CAS No. | 152075-38-2 |
|---|---|
| Product Name | (1R,3R)-11,14-Dihydroxy-16-(hydroxymethyl)-13-methoxy-12,20-dimethyl-5-oxa-8,17,20-triazahexacyclo[15.3.1.03,19.04,8.09,18.010,15]henicosa-10(15),11,13-triene-21-carbonitrile |
| Molecular Formula | C22H28N4O5 |
| Molecular Weight | 428.5 g/mol |
| IUPAC Name | (1R,3R)-11,14-dihydroxy-16-(hydroxymethyl)-13-methoxy-12,20-dimethyl-5-oxa-8,17,20-triazahexacyclo[15.3.1.03,19.04,8.09,18.010,15]henicosa-10(15),11,13-triene-21-carbonitrile |
| Standard InChI | InChI=1S/C22H28N4O5/c1-9-19(28)15-14(20(29)21(9)30-3)13(8-27)26-12(7-23)11-6-10-16(24(11)2)18(26)17(15)25-4-5-31-22(10)25/h10-13,16-18,22,27-29H,4-6,8H2,1-3H3/t10-,11-,12?,13?,16?,17?,18?,22?/m1/s1 |
| Standard InChIKey | NOKQSFLJDOKXTD-ARNRFCJYSA-N |
| Isomeric SMILES | CC1=C(C2=C(C(N3C([C@H]4C[C@@H]5C(C3C2N6C5OCC6)N4C)C#N)CO)C(=C1OC)O)O |
| SMILES | CC1=C(C2=C(C(N3C(C4CC5C(C3C2N6C5OCC6)N4C)C#N)CO)C(=C1OC)O)O |
| Canonical SMILES | CC1=C(C2=C(C(N3C(C4CC5C(C3C2N6C5OCC6)N4C)C#N)CO)C(=C1OC)O)O |
| Synonyms | cyanocycline C |
| PubChem Compound | 158557 |
| Last Modified | Nov 11 2021 |
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